3-(4-Mercapto-2-methyl-phenyl)-propionic Acid Methyl Ester

• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: methyl 3-(2-methyl-4-sulfanylphenyl)propanoate
• InChI: InChI=1S/C11H14O2S/c1-8-7-10(14)5-3-9(8)4-6-11(12)13-2/h3,5,7,14H,4,6H2,1-2H3
• InChI Key: ODLWNGHAFCFPLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S)CCC(=O)OC

Description

3-(4-Mercapto-2-methyl-phenyl)-propionic Acid Methyl Ester is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Dimethylcarbamoylsulfanyl-2-methyl-phenyl)-propionic acid methyl ester (5.01 g, 17.8 mmol) is diluted with methanol (30 mL) and to this is added sodium methoxide (1.7 mL of 4M in methanol, 7.23 mmol). The reaction is heated to reflux under nitrogen and monitored by TLC. After complete conversion, 20 h., the reaction is allowed to cool to room temperature. The reaction is neutralized with 1N HCl (7.23 mL) and diluted with ethyl acetate (150 mL). The two phases are separated and the organic layer is washed with water (75 mL), then brine (75 mL). The organic layer is then dried over anhydrous sodium sulfate, then concentrated to yield 4.43 g crude product that is used without further purification.